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Compound of Interest
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Cat. No.: B127807

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl acetylenedicarboxylate (DMAD) is a highly versatile and reactive organic
compound with the chemical formula CeHeOa4. As a diester featuring a carbon-carbon triple
bond conjugated with two ester groups, DMAD is a potent electrophile. This reactivity makes it
a valuable reagent in a wide array of organic syntheses, most notably in cycloaddition reactions
such as the Diels-Alder reaction and as a Michael acceptor. Its utility extends to the synthesis
of complex heterocyclic compounds, pharmaceuticals, and advanced materials. This technical
guide provides an in-depth overview of the physical properties and associated hazards of
dimethyl acetylenedicarboxylate, offering critical information for its safe and effective
handling in a laboratory setting.

Physical Properties

The physical characteristics of dimethyl acetylenedicarboxylate are well-documented,
providing a clear profile of the substance under various conditions. These properties are crucial
for its proper storage, handling, and use in experimental setups.

Summary of Physical Properties
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The key physical properties of dimethyl acetylenedicarboxylate are summarized in the table
below for easy reference.

Property Value Reference

Molecular Formula CeHeO4

Molar Mass 142.11 g/mol

Appearance Colorless to yellow liquid

Density 1.156 g/mL at 25 °C

Melting Point -18 °C

Boiling Point 95-98 °C at 19 mmHg

Flash Point 86 °C (closed cup)

Solubility Soluble in. most org.anic
solvents; insoluble in water.

Refractive Index (n20/D) 1.447

Experimental Protocols for Physical Property
Determination

The following are generalized experimental protocols for determining the key physical
properties of liquid compounds like dimethyl acetylenedicarboxylate. These are based on
standard laboratory procedures.

1.2.1. Determination of Melting Point (for low-melting substances)

 Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state. For substances with a melting point below room temperature, a cooling
method is employed.

o Methodology:

o Asmall sample of dimethyl acetylenedicarboxylate is placed in a capillary tube.
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o The capillary tube is attached to a thermometer.
o The assembly is placed in a cooling bath (e.g., a mixture of ice and salt or a cryostat).
o The temperature of the bath is slowly lowered.

o The temperature at which the first crystals appear and the temperature at which the entire
sample solidifies are recorded as the freezing range, which corresponds to the melting
range.

1.2.2. Determination of Boiling Point at Reduced Pressure

o Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding pressure. For heat-sensitive compounds or those with high atmospheric
boiling points, determination at reduced pressure is preferred to prevent decomposition.

o Methodology:

[¢]

A small volume of dimethyl acetylenedicarboxylate is placed in a distillation flask with a
boiling chip.

[e]

The flask is connected to a vacuum source and a manometer to monitor the pressure. A
condenser and receiving flask are also attached.

[¢]

The apparatus is evacuated to the desired pressure (e.g., 19 mmHg).

[e]

The flask is gently heated in a heating mantle or oil bath.

o

The temperature at which the liquid boils and a steady stream of condensate is observed
is recorded as the boiling point at that pressure.

1.2.3. Determination of Density using a Pycnometer

e Principle: Density is the mass per unit volume of a substance. A pycnometer is a flask with a
specific, accurately known volume, used for precise density measurements of liquids.

o Methodology:
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o The empty, clean, and dry pycnometer is accurately weighed (ma1).

o The pycnometer is filled with distilled water of a known temperature and weighed again
(m2). The volume of the pycnometer (V) can be calculated using the known density of
water at that temperature.

o The pycnometer is emptied, dried, and then filled with dimethyl acetylenedicarboxylate
at the same temperature and weighed (ms).

o The density of dimethyl acetylenedicarboxylate (p) is calculated using the formula: p =
(ms-mi)/ V.

1.2.4. Determination of Flash Point (Pensky-Martens Closed-Cup Method - ASTM D93)

e Principle: The flash point is the lowest temperature at which a liquid can form an ignitable
mixture in air near its surface. The Pensky-Martens closed-cup method is suitable for liquids
with a flash point above 40°C.

o Methodology:
o Abrass test cup is filled with the sample to a specified level.
o The cup is heated at a slow, constant rate.
o A stirring mechanism ensures uniform temperature distribution.

o At regular temperature intervals, an ignition source is briefly introduced into the vapor
space above the liquid.

o The flash point is the lowest temperature at which the vapors ignite with a distinct flash.

Hazards and Safety Information

Dimethyl acetylenedicarboxylate is a hazardous chemical that requires careful handling to
avoid adverse health effects and accidents.

GHS Classification and Hazards
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating the hazards of chemical products.

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, ) H302: Harmful if
Category 4 GHSO07 Warning
Oral swallowed.

H314: Causes

Skin
. i severe skin

Corrosion/Irritatio  Category 1B GHSO05 Danger

burns and eye
n

damage.
Serious Eye H318: Causes
Damage/Eye Category 1 GHSO05 Danger serious eye
Irritation damage.

H227:
Flammable . .

o Category 4 None Warning Combustible

Liquids -

liquid.

Toxicological Properties

o Acute Oral Toxicity (LD50): The median lethal dose (LD50) for oral administration in mice is
reported to be 550 mg/kg.

o Skin Corrosion/Irritation: Causes severe skin burns.
o Serious Eye Damage/Irritation: Causes serious eye damage.

e Inhalation: May cause respiratory irritation.

Experimental Protocols for Hazard Assessment

The following are summaries of standard OECD guidelines for assessing the hazards of
chemical substances.

2.3.1. OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure
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 Principle: This method is an alternative to the classical LD50 test, using fewer animals and
causing less suffering. It determines a dose that produces evident toxicity but not lethality.

o Methodology:

o Asingle sex (usually female rats) is used.

[¢]

A sighting study is performed with a single animal to determine the appropriate starting
dose.

[¢]

In the main study, a group of animals (typically 5) is dosed at one of the fixed dose levels
(5, 50, 300, or 2000 mg/kg).

[¢]

Animals are observed for signs of toxicity and mortality for at least 14 days.

o

Based on the outcome, the substance is classified into one of the GHS categories.

2.3.2. OECD Guideline 404: Acute Dermal Irritation/Corrosion

e Principle: This test evaluates the potential of a substance to cause skin irritation or corrosion.
o Methodology:

o The test substance is applied to a small area of the skin of a single animal (typically a
rabbit).

o The treated area is covered with a gauze patch for a 4-hour exposure period.

o After exposure, the substance is removed, and the skin is observed for erythema
(redness) and edema (swelling) at specified intervals over 14 days.

o If corrosive effects are not observed, the test may be repeated on additional animals to
confirm the results.

2.3.3. OECD Guideline 405: Acute Eye Irritation/Corrosion

e Principle: This guideline assesses the potential of a substance to cause eye irritation or
damage.
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o Methodology:

o Asingle dose of the test substance is applied to the conjunctival sac of one eye of a single
animal (typically a rabbit). The other eye serves as a control.

o The eye is examined for effects on the cornea, iris, and conjunctiva at specified intervals
(1, 24, 48, and 72 hours) and daily thereafter for up to 21 days.

o If no severe irritation or corrosion is observed, the test may be confirmed on up to two
additional animals.

Reactivity and Stability

o Reactivity: Dimethyl acetylenedicarboxylate is a highly reactive compound. It is a potent
dienophile in Diels-Alder reactions and a strong Michael acceptor. It can undergo violent
reactions with strong oxidizing agents, strong acids, strong alkalis, and strong reducing
agents.

 Stability: The compound is stable under normal laboratory conditions but is sensitive to light.

Visualizations of Key Processes

The following diagrams illustrate important reactions and workflows involving dimethyl
acetylenedicarboxylate.

Cyclopentadiene Product
(Diene)

Diels-Alder Adduct

Dimethyl Acetylenedicarboxylate
(Dienophile)

Click to download full resolution via product page

Caption: Diels-Alder reaction of DMAD with cyclopentadiene.
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Caption: Michael addition of an amine to DMAD.
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Caption: Synthesis workflow for dimethyl acetylenedicarboxylate.

Conclusion

Dimethyl acetylenedicarboxylate is an indispensable reagent in modern organic synthesis,
offering a pathway to a diverse range of molecular architectures. However, its high reactivity is
accompanied by significant hazards that demand rigorous safety protocols. A thorough
understanding of its physical properties is essential for designing and executing experiments
safely and efficiently. Researchers, scientists, and drug development professionals must
adhere to strict safety guidelines, including the use of appropriate personal protective
equipment, to mitigate the risks associated with this valuable yet hazardous compound. By
following the information outlined in this guide, users can harness the synthetic potential of
dimethyl acetylenedicarboxylate while ensuring a safe laboratory environment.

« To cite this document: BenchChem. [Dimethyl Acetylenedicarboxylate: A Comprehensive
Technical Guide to Physical Properties and Hazards]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b127807#dimethyl-
acetylenedicarboxylate-physical-properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

